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Compound of Interest

Compound Name: Bibn 140

Cat. No.: B1666968 Get Quote

Note: Initial searches for "BIBN 140" did not yield a specific chemical compound. However,

based on the context of pharmaceutical research and drug development, it is highly probable

that "BIBN 140" is a partial reference to BIBN4096BS, a well-documented calcitonin gene-

related peptide (CGRP) receptor antagonist, also known as Olcegepant.[1][2][3] The following

information is based on the available data for BIBN4096BS.

This guide provides essential safety and disposal information for laboratory personnel,

including researchers, scientists, and drug development professionals working with

BIBN4096BS. Adherence to these procedures is critical for maintaining a safe laboratory

environment and ensuring regulatory compliance.

Hazard Identification and Safety Precautions
According to the available Safety Data Sheet (SDS) for BIBN 4096, the substance does not

meet the classification criteria for hazardous materials under EC Directives 67/548/EEC,

1999/45/EC, or 1272/2008.[4] However, as a standard practice with all laboratory chemicals,

appropriate personal protective equipment (PPE) should be worn.

Personal Protective Equipment (PPE):
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PPE Item Specification Purpose

Gloves
Chemical-resistant gloves

(e.g., nitrile)
To prevent skin contact.

Eye Protection
Safety glasses with side

shields or goggles
To protect eyes from splashes.

Lab Coat Standard laboratory coat To protect skin and clothing.

Handling:

Use in a well-ventilated area, preferably within a chemical fume hood.[4]

Avoid inhalation of dust or aerosols.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Emergency First Aid Procedures
In the event of exposure, follow these first aid measures:

After Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, administer artificial respiration. Seek medical attention.

After Skin Contact: Immediately wash the affected area with soap and copious amounts of

water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if

irritation develops.

After Eye Contact: Flush eyes with plenty of water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek medical attention.

After Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention.

Step-by-Step Disposal Protocol
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Waste contaminated with BIBN4096BS should be handled as chemical waste. Consult your

institution's Environmental Health and Safety (EHS) office for specific local and national

regulations.

Segregation:

Segregate waste contaminated with BIBN4096BS from general laboratory waste.

Use designated, clearly labeled hazardous waste containers.

Solid Waste Disposal:

Collect solid waste, such as contaminated gloves, paper towels, and weighing papers, in a

designated, sealed waste container.

Label the container clearly as "Hazardous Waste" and list the chemical contents.

Liquid Waste Disposal:

Collect liquid waste, including unused solutions and rinsates, in a sealed, leak-proof

container.

Do not dispose of BIBN4096BS solutions down the drain.

Label the container clearly with "Hazardous Waste" and the chemical name.

Contaminated Labware:

Reusable Glassware: Decontaminate by rinsing with a suitable solvent (e.g., ethanol or

acetone), collecting the rinsate as hazardous liquid waste. After decontamination,

glassware can be washed according to standard laboratory procedures.

Disposable Labware: Dispose of as solid hazardous waste.

Storage of Waste:

Store waste containers in a designated, well-ventilated secondary containment area away

from incompatible materials.
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Arranging for Pickup:

Once a waste container is full, arrange for its disposal through your institution's EHS office

or a licensed hazardous waste disposal contractor.

Experimental Protocols
BIBN4096BS is a selective and potent antagonist of the CGRP receptor. In experimental

settings, it has been used to investigate the role of CGRP in migraine pathophysiology.

Example Experimental Application: Inhibition of Neurogenic Vasodilation

A key experiment to characterize the in vivo activity of BIBN4096BS involves measuring its

ability to inhibit the vasodilation (widening of blood vessels) caused by the release of CGRP.

Methodology:

Animal Model: The experiment is typically conducted in a relevant animal model, such as a

marmoset monkey, due to the high affinity of BIBN4096BS for primate CGRP receptors.

Trigeminal Ganglion Stimulation: The trigeminal ganglion, a cluster of nerve cells involved in

facial sensation and migraine, is electrically stimulated. This stimulation triggers the release

of CGRP from nerve endings.

Blood Flow Measurement: Laser Doppler flowmetry is used to measure blood flow in the

facial skin, which is innervated by the trigeminal nerve.

Administration of BIBN4096BS: The compound is administered intravenously at varying

doses.

Data Analysis: The effect of BIBN4096BS on the stimulation-induced increase in facial blood

flow is quantified. A dose-dependent inhibition of this vasodilation demonstrates the

antagonist activity of the compound at the CGRP receptor.

Signaling Pathway and Mechanism of Action
BIBN4096BS acts by blocking the CGRP receptor, thereby preventing the downstream

signaling cascade initiated by the binding of CGRP. This is particularly relevant in the context of
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migraine, where CGRP is a key mediator of pain and vasodilation.
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Caption: Mechanism of action of BIBN4096BS as a CGRP receptor antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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